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Compound of Interest

Compound Name:
1-(4-Chlorophenyl)-3-(4-

fluorophenyl)urea

CAS No.: 404-51-3

Cat. No.: B1604727

Get Quote

Chemical Identity and Structural Significance
1-(4-Chlorophenyl)-3-(4-fluorophenyl)urea belongs to the N,N'-diarylurea class of

compounds. This structural motif is a cornerstone in modern medicinal chemistry, serving as a

"privileged scaffold" for the development of potent kinase inhibitors.[1][2] The central urea

group is an effective hydrogen bond donor and acceptor, which is critical for binding to the

hinge region of protein kinases.[1] The two flanking aryl rings—in this case, a 4-chlorophenyl

group and a 4-fluorophenyl group—are positioned to interact with specific hydrophobic pockets

within the kinase ATP-binding site. The specific halogen substitutions are not merely

decorative; they significantly influence the compound's electronic properties, lipophilicity, and

metabolic stability, thereby modulating its overall pharmacological profile.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1604727#bc-rfq
https://www.benchchem.com/product/b1604727/docs?utm_src=pdf-body#1-4-chlorophenyl-3-4-fluorophenyl-urea-basic-properties
https://pdf.benchchem.com/1269/An_In_depth_Technical_Guide_to_3_4_Aminophenyl_1_4_chlorophenyl_urea_as_a_Research_Chemical.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10357950/
https://pdf.benchchem.com/1269/An_In_depth_Technical_Guide_to_3_4_Aminophenyl_1_4_chlorophenyl_urea_as_a_Research_Chemical.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604727?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Kinase Domains

Diarylurea Inhibitor

P-Loop Hinge Region DFG Motif
(Inactive 'Out' State)

Allosteric
Hydrophobic Pocket

Aryl Ring 1

Occupies ATP Pocket

Urea Moiety

H-Bonds H-Bonds

Aryl Ring 2

Binds

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604727?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pure, Characterized
1-(4-Chlorophenyl)-3-
(4-fluorophenyl)urea

Phase 1: Broad Screening
Test compound at 1-10 µM

against a large kinase panel
(e.g., >300 kinases).

Analyze Inhibition Data:
Identify 'Hits'

(e.g., >80% inhibition)

Phase 2: Potency Determination
Perform dose-response assays

for each hit kinase to
determine IC₅₀ values.

Hits identified

Validated Lead Compound
for further development

No significant hits

Phase 3: Cellular Confirmation
Select cell line driven by a hit kinase.

Measure inhibition of downstream
substrate phosphorylation (Western Blot).

Measure anti-proliferative effect (e.g., MTT assay).

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1604727/docs?utm_src=pdf-body-img#1-4-chlorophenyl-3-4-fluorophenyl-urea-basic-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604727?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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